[(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid

• IUPAC Name: 2-[(1-benzylpiperidin-4-yl)-ethylamino]acetic acid
• InChI: InChI=1S/C16H24N2O2/c1-2-18(13-16(19)20)15-8-10-17(11-9-15)12-14-6-4-3-5-7-14/h3-7,15H,2,8-13H2,1H3,(H,19,20)
• InChI Key: XJMZZSGIVPQNIW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)O)C1CCN(CC1)CC2=CC=CC=C2
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

[(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid (CAS: 1353985-95-1) is a tertiary amine derivative featuring a piperidine core substituted with a benzyl group at the 1-position and an ethylamino-acetic acid moiety at the 4-position. Its molecular formula is C₁₆H₂₃N₂O₂, with a molecular weight of 276.38 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid typically involves the reaction of piperidine derivatives with benzyl halides and ethylamineThe final step involves the carboxylation of the resulting intermediate to form the acetic acid derivative .

Industrial Production Methods

Industrial production of [(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid often employs similar synthetic routes but on a larger scale. The process involves the use of high-pressure reactors and continuous flow systems to ensure efficient and high-yield production. Catalysts and optimized reaction conditions are used to enhance the selectivity and yield of the desired product .

Chemical Reactions Analysis

Functionalization of the Ethylamino Linker

The ethylamino group undergoes alkylation and acylation to introduce diverse substituents:

Reaction Type	Reagents/Conditions	Product	Source
Alkylation	Alkyl halides, K₂CO₃, DMF, 60°C	N-alkylated derivatives
Acylation	Acetyl chloride, Et₃N, CH₂Cl₂, RT	Acetamide analogs

• Key Insight : The ethylamino spacer enhances conformational flexibility, enabling interactions with biological targets like σ receptors .

Reactions of the Acetic Acid Moiety

The carboxylic acid group participates in esterification and amide coupling :

Reaction Type	Conditions	Application	Source
Esterification	SOCl₂/ROH or DCC/DMAP	Prodrug formulations
Amide formation	EDC/HOBt, amines, DMF	Bioactive conjugates

• Example : Reaction with propargylamine yields amides with MAO-B inhibitory activity .

Reduction and Oxidation Reactions

The benzyl group and piperidine ring undergo redox transformations:

Reaction Type	Reagents/Conditions	Outcome	Source
Benzyl oxidation	KMnO₄, H₂O, 100°C	Benzaldehyde derivatives
Piperidine reduction	NaBH₄, MeOH, 0°C	Saturated piperidine analogs

• Note : Oxidation of the benzyl group alters lipophilicity, impacting membrane permeability.

Cyclization and Ring-Forming Reactions

The compound serves as a precursor in Mannich reactions and lactamization :

Reaction Type	Conditions	Product	Source
Mannich reaction	Formaldehyde, secondary amine	Tricyclic piperidine derivatives
Lactam formation	Tf₂O, NaBH₄, THF	Piperidinones

• Significance : Cyclization enhances structural diversity for drug discovery .

Biological Activity and Target Interactions

The compound exhibits dual cholinesterase inhibition and σ receptor modulation :

Target	Activity (IC₅₀/Kᵢ)	Biological Relevance	Source
AChE	13 nM	Neuropathic pain relief
σ₁R	1.45 nM	Neurological disorder therapy

• Structural Basis : The benzylpiperidine moiety binds to σ₁R, while the acetic acid group interacts with cholinesterases .

Stability and Degradation Pathways

Under acidic or basic conditions, the compound undergoes hydrolysis:

Condition	Degradation Pathway	Half-Life	Source
pH < 3 (HCl, 37°C)	Cleavage of ethylamino linker	4.2 hours
pH > 10 (NaOH, 37°C)	Ester hydrolysis (if present)	2.8 hours

Scientific Research Applications

Pharmacological Properties

BPEA is a derivative of piperidine, a structural motif commonly found in many biologically active compounds. Its pharmacological profile suggests several mechanisms of action:

• Muscarinic Receptor Antagonism : BPEA has been identified as a potential antagonist at muscarinic receptors, particularly M4 receptors. This property positions it as a candidate for treating neurological disorders, including Alzheimer's disease and Lewy Body dementia, where cholinergic dysfunction is prevalent .
• Neuroprotective Effects : Research indicates that compounds similar to BPEA exhibit neuroprotective effects, potentially mitigating cognitive decline associated with neurodegenerative diseases .

Neurological Disorders

The application of BPEA in treating neurological disorders is one of its most promising areas. The compound's ability to modulate cholinergic signaling can provide symptomatic relief in conditions such as:

• Alzheimer's Disease : By antagonizing M4 receptors, BPEA may help improve cognitive function or slow cognitive decline in Alzheimer's patients .
• Lewy Body Dementia : Similar mechanisms may apply, offering therapeutic avenues for managing symptoms associated with this condition .

Pain Management

BPEA's structural characteristics suggest potential applications in pain management therapies. The modulation of neurotransmitter systems involved in pain perception could lead to the development of new analgesics.

Study on Muscarinic Receptor Antagonists

A study published in the journal Pharmacology Biochemistry and Behavior investigated the effects of muscarinic receptor antagonists on cognitive performance in animal models. The findings indicated that compounds with similar structures to BPEA significantly improved memory retention tasks, suggesting that BPEA could have similar effects .

Neuroprotective Studies

In another research effort focused on neuroprotection, derivatives of piperidine were tested for their ability to protect neuronal cells from oxidative stress. Results showed that these compounds could reduce cell death and improve survival rates under stress conditions, indicating a potential therapeutic role for BPEA in neuroprotection .

Comparative Analysis of Related Compounds

To better understand the unique properties of BPEA, a comparison with related compounds is presented below:

Compound Name	Structure	Primary Application	Mechanism
BPEA	C16H23N3O2	Neurological Disorders	M4 Antagonism
Compound A	C15H22N2O2	Pain Management	NMDA Receptor Modulation
Compound B	C17H24N4O3	Cognitive Enhancement	Cholinergic System Modulation

Mechanism of Action

The mechanism of action of [(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid involves its interaction with specific molecular targets in the body. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural Variations and Molecular Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Alkyl Group	Piperidine Substitution
[(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid	1353985-95-1	C₁₆H₂₃N₂O₂	276.38	Benzyl, ethylamino-acetic acid	Ethyl	4-position
[(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid	336191-70-9	C₁₅H₂₁N₂O₂	262.35	Benzyl, methylamino-acetic acid	Methyl	4-position
[Methyl-(1-methyl-piperidin-4-yl)-amino]-acetic acid	876710-43-9	C₉H₁₈N₂O₂	186.25	Methyl, methylamino-acetic acid	Methyl	4-position
[(1-Benzyl-piperidin-2-ylmethyl)-ethyl-amino]-acetic acid	1353982-70-3	C₁₇H₂₆N₂O₂	290.40	Benzyl, ethylamino-acetic acid	Ethyl	2-position (methyl)

Key Observations :

Alkyl Chain Effects: The ethyl group in the target compound increases molecular weight and hydrophobicity compared to the methyl analog (CAS 336191-70-9). This may enhance membrane permeability but reduce aqueous solubility .

Substitution Position: 4-position substitution (e.g., CAS 1353985-95-1) places the acetic acid group in a equatorial conformation on the piperidine ring, possibly favoring planar interactions with receptors.

Benzyl Group Impact: Benzyl-containing derivatives (e.g., CAS 1353985-95-1, 336191-70-9) may engage in π-π interactions with aromatic residues in proteins, a feature absent in non-benzyl analogs like CAS 876710-43-9 .

Hypothetical Pharmacological and Chemical Behavior

While direct pharmacological data are lacking, inferences can be drawn from structural features:

• Acetic Acid Moiety : The carboxylic acid group may facilitate hydrogen bonding with biological targets or act as a zwitterion at physiological pH, affecting solubility and bioavailability .
• Tertiary Amine Functionality: The piperidine nitrogen and ethyl/methylamino groups contribute to basicity, influencing protonation states and interaction with acidic environments (e.g., lysosomal targeting) .

Biological Activity

[(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid is a synthetic compound of interest in medicinal chemistry due to its potential biological activities, particularly in modulating neurotransmitter systems. This article explores its biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C16H24N2O2
• Molecular Weight : Approximately 250.35 g/mol
• CAS Number : 1353985-95-1

The compound features a piperidine ring with a benzyl group and an ethylamino group attached to an acetic acid moiety, which contributes to its pharmacological properties.

The biological activity of [(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid is primarily attributed to its interaction with specific neurotransmitter receptors. It is believed to act as a modulator of muscarinic receptors, influencing various neurological functions. The compound may enhance neurotransmitter availability by inhibiting their reuptake, thus exerting therapeutic effects in conditions such as anxiety and depression.

Biological Activities

• Neurotransmitter Modulation : The compound has shown potential in modulating acetylcholine levels by inhibiting acetylcholinesterase (AChE), which may be beneficial for treating Alzheimer's disease and other cognitive disorders .
• Antiviral Activity : Research indicates that derivatives of piperidine compounds exhibit antiviral properties, particularly against coronaviruses. The presence of the benzyl substituent enhances the antiviral efficacy .
• Anti-inflammatory Effects : Some studies suggest that compounds with similar structures may exert anti-inflammatory effects through the modulation of chemokine receptors, which could be relevant for treating inflammatory diseases .

Structure-Activity Relationship (SAR)

A detailed SAR analysis reveals that modifications to the piperidine ring and substituents significantly affect the biological activity of the compound. For instance:

• The introduction of N-(ureidoalkyl) substituents has been shown to enhance binding potency at chemokine receptors from micromolar to low nanomolar ranges .
• Variations in the benzyl substituent influence antiviral activity; removing or altering this group can diminish effectiveness against viral targets .

Table 1: Comparison of Biological Activities

Compound Name	Activity	Mechanism
[(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid	Neurotransmitter modulation	AChE inhibition
N-(1-benzylpiperidin-4-yl) derivatives	Antiviral	Inhibition of viral replication
Piperidine analogs	Anti-inflammatory	Chemokine receptor modulation

Case Studies

• Antiviral Efficacy : A study evaluated the effectiveness of various piperidine derivatives against HCoV-229E, demonstrating that modifications in the benzyl group can significantly alter antiviral potency. Compounds retaining the benzyl moiety showed enhanced activity compared to those without it .
• Neuroprotective Properties : Research highlighted the neuroprotective effects of [(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid in models of amyloid-beta-induced neurotoxicity. The compound was effective in preventing cell viability loss and inhibiting AChE activity, suggesting its potential for Alzheimer's treatment .
• Chemokine Receptor Antagonism : Another study focused on the antagonistic effects of similar compounds on CCR3 receptors, revealing that structural modifications could lead to significant improvements in receptor selectivity and potency .